Cas no 1806779-00-9 (3-Bromo-4-(difluoromethyl)-2-(trifluoromethyl)pyridine)

• Product Name: 3-Bromo-4-(difluoromethyl)-2-(trifluoromethyl)pyridine
• CAS No: 1806779-00-9
• MF: C₇H₃BrF₅N
• MW: 276.001438379288
• CID: 4846870
• Update Time: 2025-10-20

3-Bromo-4-(difluoromethyl)-2-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-4-(difluoromethyl)-2-(trifluoromethyl)pyridine

• Inchi： 1S/C7H3BrF5N/c8-4-3(6(9)10)1-2-14-5(4)7(11,12)13/h1-2,6H
• InChI Key： XHBDRNMTHKACOE-UHFFFAOYSA-N
• SMILES： BrC1C(C(F)(F)F)=NC=CC=1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 195
• XLogP3: 3.1
• Topological Polar Surface Area: 12.9

Additional information on 3-Bromo-4-(difluoromethyl)-2-(trifluoromethyl)pyridine

3-Bromo-4-(difluoromethyl)-2-(trifluoromethyl)pyridine: A Comprehensive Overview

3-Bromo-4-(difluoromethyl)-2-(trifluoromethyl)pyridine (CAS No. 1806779-00-9) is a highly specialized organic compound with significant applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound belongs to the pyridine family, a group of aromatic heterocycles that are widely used in chemical synthesis due to their unique electronic properties and structural versatility. The presence of bromine, difluoromethyl, and trifluoromethyl groups introduces additional functionality, making this compound a valuable building block in modern organic chemistry.

The synthesis of 3-Bromo-4-(difluoromethyl)-2-(trifluoromethyl)pyridine involves advanced methodologies that leverage the principles of aromatic substitution and fluorination. Recent studies have highlighted the use of microwave-assisted synthesis and catalytic fluorination techniques to optimize the production process. These methods not only enhance yield but also reduce reaction time, making the compound more accessible for large-scale applications. The compound's structure is particularly amenable to further functionalization, enabling its use as an intermediate in the synthesis of complex molecules with diverse biological activities.

From a chemical standpoint, 3-Bromo-4-(difluoromethyl)-2-(trifluoromethyl)pyridine exhibits remarkable stability under various reaction conditions. Its electronic properties are influenced by the electron-withdrawing effects of the bromine and trifluoromethyl groups, which can significantly alter the reactivity of the pyridine ring. This makes it an ideal candidate for applications requiring precise control over chemical reactivity. Recent research has also explored its role in metal-catalyzed cross-coupling reactions, where it serves as a versatile coupling partner for constructing biologically active compounds.

In terms of applications, 3-Bromo-4-(difluoromethyl)-2-(trifluoromethyl)pyridine has garnered attention in the development of novel agrochemicals. Its ability to inhibit key enzymes involved in plant pathogenesis has positioned it as a potential lead compound for fungicides and herbicides. Furthermore, its structural similarity to certain pharmaceutical agents suggests its potential in drug discovery programs targeting metabolic disorders and infectious diseases.

The environmental impact of 3-Bromo-4-(difluoromethyl)-2-(trifluoromethyl)pyridine has also been a subject of recent investigations. Studies indicate that the compound exhibits low toxicity towards non-target organisms, making it an environmentally friendly option for agricultural applications. However, further research is required to fully understand its long-term ecological effects and degradation pathways.

In conclusion, 3-Bromo-4-(difluoromethyl)-2-(trifluoromethyl)pyridine (CAS No. 1806779-00-9) stands out as a multifaceted compound with promising prospects across multiple industries. Its unique chemical properties, coupled with advancements in synthetic methodologies, continue to drive its utilization in cutting-edge research and development efforts. As our understanding of this compound deepens, it is anticipated that new applications will emerge, further solidifying its role in modern chemistry.